Cas no 175203-69-7 (5-(2-Phenyleth-1-ynyl)nicotinic Acid)

5-(2-Phenyleth-1-ynyl)nicotinic Acid Properties

Names and Identifiers

• 5-(Phenylethynyl)nicotinic acid
• 3-Pyridinecarboxylicacid, 5-(2-phenylethynyl)-
• 5-(2-PHENYLETH-1-YNYL)NICOTINIC ACID
• 5-(2-phenylethynyl)pyridine-3-carboxylic acid
• 5-(Phenyleth-1-ynyl)nicotinic acid
• 5-phenylethynyl-pyridine-3-carboxylic acid
• BUTTPARK 46\04-54
• TIMTEC-BB SBB005432
• 5-(2-phenyl-1-ynyl)nicotinic acid
• 5-(PHENYLETHYNYL)PYRIDINE-3-CARBOXYLIC ACID
• 3-Pyridinecarboxylic acid, 5-(2-phenylethynyl)-
• CS-0315102
• KM 08328
• 5-(2-PHENYLETH-1-YNYL)NICOTINICACID
• 5-phenylethynylnicotinic acid
• FT-0619598
• HMS2864I16
• KVD
• HMS555H19
• CHEMBL1324612
• MLS001182047
• 5-(2-phenyleth-1-ynyl)nicotinic acid, AldrichCPR
• SCHEMBL834425
• SMR000567758
• MFCD00174055
• BDBM50129082
• A811880
• AKOS004120120
• Maybridge1_004925
• BS-48830
• Oprea1_156576
• DXJZBANECHYHRT-UHFFFAOYSA-N
• E84496
• 3-Pyridinecarboxylicacid,5-(2-phenylethynyl)-
• 175203-69-7
• 5-Phenylethynyl-nicotinic acid
• W-206204
• DTXSID70381338
• 5-(Phenylethynyl)pyridine-3-carboxylic acid
• 5-(2-Phenyleth-1-Ynyl)Nicotinic Acid
• +Expand

• MDL： MFCD00174055
• InChIKey： DXJZBANECHYHRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9NO2/c16-14(17)13-8-12(9-15-10-13)7-6-11-4-2-1-3-5-11/h1-5,8-10H,(H,16,17)
• SMILES： C1=CC=C(C=C1)C#CC2=CC(=CN=C2)C(=O)O

Computed Properties

• Exact Mass: 223.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 223.063
• Heavy Atom Count: 17
• Complexity: 333
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• LogP: 2.17960
• PSA: 50.19000
• Refractive Index: 1.66
• Boiling Point: 454.1°Cat760mmHg
• Melting Point: 245 °C
• Flash Point: 228.4°C
• Density: 1.31

5-(2-Phenyleth-1-ynyl)nicotinic Acid Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

5-(2-Phenyleth-1-ynyl)nicotinic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%